Cas no 899759-89-8 (ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899759-89-8
• MF: C₂₀H₁₇ClN₂O₆S
• MW: 448.876783132553
• CID: 5488624
• Update Time: 2025-10-28

ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-chlorophenyl)-4-(3-methylphenyl)sulfonyloxy-6-oxopyridazine-3-carboxylate
• ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H17ClN2O6S/c1-3-28-20(25)19-17(29-30(26,27)14-8-6-7-13(2)11-14)12-18(24)23(22-19)16-10-5-4-9-15(16)21/h4-12H,3H2,1-2H3
• InChI Key： OUBIKAHABWGUSC-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2Cl)C(=O)C=C1OS(C1=CC=CC(C)=C1)(=O)=O

Additional information on ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899759-89-8)

Ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by its CAS number 899759-89-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular architecture of Ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 2-chlorophenyl moiety suggests potential electronic effects that can influence the compound's reactivity and binding affinity. Additionally, the 3-methylbenzenesulfonyl group introduces a sulfonamide moiety, which is frequently associated with pharmacological activity in various therapeutic contexts.

The compound's structure also features an oxy group and a carboxylate ester at the 3-position of the pyridazine ring. These functional elements are critical for modulating the compound's solubility, stability, and metabolic pathways. The oxo group at the 6-position further enhances the molecule's complexity, contributing to its potential role as a bioisostere or scaffold for drug development.

In recent years, there has been growing interest in pyridazine derivatives due to their demonstrated efficacy in various pharmacological assays. Research has shown that compounds with similar structural motifs exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific arrangement of substituents in Ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a lead structure for medicinal chemistry optimization. The combination of electronic and steric effects provided by the 2-chlorophenyl and 3-methylbenzenesulfonyl groups offers a rich platform for structure-activity relationship (SAR) studies. By systematically modifying these substituents, researchers can explore new chemical space and identify analogs with enhanced potency and selectivity.

The synthesis of Ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include condensation reactions to form the pyridazine core, followed by functionalization at various positions to introduce the desired substituents. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve high regioselectivity and yield.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how Ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate behaves in vivo is crucial for assessing its therapeutic potential. Studies focusing on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are essential for guiding preclinical development and ensuring safety.

In conclusion, Ethyl 1-(2-chlorophenyl)-4-(3-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new applications for pyridazine derivatives, this compound is poised to play a pivotal role in shaping future therapeutic strategies.